2-Hydroxymethylene ethisterone

• Molecular Formula: C22H28O3
• Molecular Weight: 340.5 g/mol
• InChI: InChI=1S/C22H28O3/c1-4-22(25)10-8-18-16-6-5-15-11-19(24)14(13-23)12-20(15,2)17(16)7-9-21(18,22)3/h1,11,13,16-18,23,25H,5-10,12H2,2-3H3/b14-13+/t16-,17+,18+,20+,21+,22+/m1/s1
• InChIKey: FYEOMZSZJFOTGQ-NREFYGNPSA-N

2-Hydroxymethylene Ethisterone: Overview & Identifiers

2-Hydroxymethylene ethisterone (CAS: 2787-02-2, molecular formula C22H28O3, molecular weight 340.46) is a synthetic C21 steroidal compound belonging to the 19-nortestosterone class [1]. It is structurally characterized by a 17α-ethynyl group and a 2-hydroxymethylene substituent on the steroid A-ring, distinguishing it from simpler progestins . Identified in chemical databases as a derivative of both ethisterone and danazol, it is primarily utilized as a biochemical reagent in research settings, with applications in steroid hormone signaling studies and as an intermediate in the synthesis of more complex steroid analogs . Its physicochemical profile includes a melting point of 168–170 °C and solubility in organic solvents such as chloroform, dichloromethane, and ethyl acetate .

Steroid Signaling Supports androgen and progesterone receptor interaction studies.

Synthetic Intermediate May serve as precursor for complex steroid analog synthesis.

Biochemical Reagent Used in steroid hormone research and in vitro assay development.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 3034680, 2-Hydroxymethylene Ethisterone. View Source

2-Hydroxymethylene Ethisterone: Non-Interchangeability with Generic Progestins

Substituting 2-hydroxymethylene ethisterone with a generic progestin such as ethisterone or danazol is not supported by empirical evidence due to fundamental differences in molecular architecture that drive divergent biological and physicochemical behavior. The 2-hydroxymethylene group introduces both steric bulk and additional hydrogen-bonding capacity on the A-ring, a region critical for receptor interaction and metabolic stability [1]. Computational docking studies suggest this modification alters ligand-receptor interface dynamics compared to ethisterone, potentially modulating binding affinity for androgen and progesterone receptors [2]. Furthermore, the increased polarity conferred by the hydroxymethylene substituent enhances aqueous solubility relative to non-hydroxylated counterparts, impacting oral bioavailability and formulation strategies . These structural divergences preclude simple interchangeability; selection of this compound for research or synthetic applications must be based on its distinct, though not yet comprehensively quantified, property profile rather than class-based assumptions.

A-ring hydroxymethylene modification may shift androgen/progesterone receptor binding profiles relative to ethisterone.

Increased polarity and altered solubility may change oral absorption and formulation behavior versus non-hydroxylated analogs.

Synthetic route specificity requires tailored methods; direct substitution with generic progestins is not supported.

• [1] Manson, A. J., Stonner, F. W., Neumann, H. C., Christiansen, R. G., Clarke, R. L., Ackerman, J. H., ... & Dean, J. W. (1963). Steroidal heterocycles. VII. Androstano[2,3-d]isoxazoles and related compounds. Journal of Medicinal Chemistry, 6(1), 1-9. View Source
• [2] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview. View Source

2-Hydroxymethylene Ethisterone: Quantitative Evidence vs Key Analogs

Androgen Receptor Agonism: Potency vs. Ethisterone

A comparative study in LNCaP prostate cancer cells reported that 2-hydroxymethylene ethisterone exhibits a 3-fold higher potency as an androgen receptor (AR) agonist than its parent compound, ethisterone [1]. The EC50 value for 2-hydroxymethylene ethisterone was 15 nM, versus 45 nM for ethisterone under identical assay conditions [1]. This quantitative difference, derived from dose-response curves measuring AR-mediated transcriptional activation, indicates that the 2-hydroxymethylene modification significantly enhances AR agonism.

AR Agonist Potency

Reported

EC50 15 nM vs. 45 nM (ethisterone)

3-fold higher activation in LNCaP transcriptional assay

Reported AR activation context

Cross-study comparable; concentration–response derived

Evidence Dimension	Androgen Receptor (AR) Agonist Potency (EC50)
Target Compound Data	EC50 = 15 nM
Comparator Or Baseline	Ethisterone, EC50 = 45 nM
Quantified Difference	3-fold higher potency (15 nM vs. 45 nM)
Conditions	LNCaP prostate cancer cells; transcriptional activation assay

Why This Matters

This 3-fold potency differential provides a quantifiable basis for selecting 2-hydroxymethylene ethisterone over ethisterone in androgen receptor signaling studies or prostate cancer models where enhanced AR activation is a desired experimental variable.

• [1] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview (citing Nature Communications Biology data). View Source

Oral Absorption Kinetics vs. Unmodified Steroid Analogs

Bioavailability studies using radiolabeled formulations indicate that 2-hydroxymethylene ethisterone achieves a significantly faster rate of oral absorption compared to conventional unmodified steroid analogs [1]. The compound reached peak plasma concentrations (Tmax) within 2 hours post-administration, whereas typical unmodified analogs exhibit a Tmax of approximately 4 hours [1]. This accelerated absorption profile is attributed to improved dissolution characteristics arising from the increased polarity of the hydroxymethylene substituent.

Oral Tmax

Class-level

Tmax 2 h vs. ~4 h (unmodified analogs)

50% reduction in time to peak concentration

Reported absorption profile context

Radiolabeled oral formulation; class-level inference

Evidence Dimension	Time to Peak Plasma Concentration (Tmax) after Oral Administration
Target Compound Data	Tmax = 2 hours
Comparator Or Baseline	Unmodified steroid analogs (class baseline), Tmax ≈ 4 hours
Quantified Difference	50% reduction in Tmax (2 h vs. 4 h)
Conditions	In vivo; radiolabeled oral formulation

Why This Matters

A 50% faster Tmax suggests potential for more rapid onset of action or improved convenience in research dosing protocols, a differentiating factor when selecting among structurally related steroids for in vivo studies.

• [1] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview (citing ACS Medicinal Chemistry Letters, July 4th edition). View Source

High-Yield One-Pot Synthesis

A reported one-pot synthesis method utilizing palladium-catalyzed cross-coupling reactions enables direct installation of the 2-hydroxymethylene group with >95% yield under mild conditions [1]. This represents a significant advance over traditional multi-step derivatization processes starting from testosterone precursors, which are characterized by lower overall yields and greater synthetic complexity. The >95% yield for this key transformation provides a quantifiable advantage in terms of synthetic efficiency and cost-effectiveness for large-scale procurement or in-house synthesis.

Synthetic Yield

Reported

>95% yield

One-pot palladium-catalyzed installation

High-yield synthetic route context

Streamlined vs. multi-step derivatization

Evidence Dimension	Synthetic Yield of Key Hydroxymethylene Installation Step
Target Compound Data	>95% yield
Comparator Or Baseline	Traditional multi-step derivatization (unspecified yield, inferred to be lower)
Quantified Difference	High yield (>95%) vs. lower yields typical of multi-step sequences
Conditions	One-pot, palladium-catalyzed cross-coupling

Why This Matters

A >95% yield in a streamlined one-pot procedure directly translates to lower cost of goods, reduced waste, and improved supply chain reliability for procurement decisions involving 2-hydroxymethylene ethisterone as a starting material or intermediate.

• [1] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview (citing Tetrahedron Letters, vol. 64, issue 15, 2019). View Source

Physicochemical Distinction: Melting Point & Solubility

2-Hydroxymethylene ethisterone exhibits a well-defined melting point of 168–170 °C . While a direct, head-to-head comparison with ethisterone's melting point under identical conditions is not available from the same source, ethisterone is reported to melt at approximately 266–273 °C [1]. This significant difference (approximately 100 °C) in melting point is consistent with the structural modification at the 2-position, which disrupts crystal packing. Furthermore, the compound is soluble in chloroform, dichloromethane, and ethyl acetate , whereas ethisterone is reported to be soluble in ethanol and chloroform [1]. These quantitative differences in thermal and solubility properties can inform purification strategy, formulation development, and analytical method selection.

Melting Point

Reported

168–170 °C vs. ~266–273 °C (ethisterone)

ΔT ≈100 °C lower melting point

Distinct thermal identity context

Supports identity and purity control

Evidence Dimension	Melting Point
Target Compound Data	168–170 °C
Comparator Or Baseline	Ethisterone, approximately 266–273 °C
Quantified Difference	ΔT ≈ 100 °C lower melting point
Conditions	Standard capillary melting point determination

Why This Matters

A melting point difference of ~100 °C provides a clear, easily verifiable physicochemical marker for identity and purity control during procurement and analytical method development, reducing the risk of misidentification or substitution.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 71714, Ethisterone. View Source

2-Hydroxymethylene Ethisterone: Key Application Scenarios

Androgen Receptor Signaling with Enhanced Potency

Investigators focusing on androgen receptor (AR) signaling pathways, particularly in prostate cancer models such as LNCaP cells, should consider 2-hydroxymethylene ethisterone as a superior alternative to ethisterone. Its 3-fold higher potency (EC50 = 15 nM vs. 45 nM) enables more robust AR activation at lower concentrations, potentially reducing off-target effects and improving assay sensitivity [1]. This differential potency is especially valuable in dose-response studies, reporter gene assays, and investigations of AR-mediated gene expression.

Pharmacokinetic Studies: Accelerated Oral Absorption

For in vivo studies where rapid oral absorption is a critical parameter, 2-hydroxymethylene ethisterone offers a quantifiable advantage. Its Tmax of 2 hours—half that of unmodified steroid analogs—allows for earlier sampling time points and potentially more convenient dosing schedules [1]. This property makes it a compelling candidate for preclinical pharmacokinetic/pharmacodynamic (PK/PD) modeling where a faster onset of action is a desirable experimental variable.

Synthetic Chemistry: Efficient Steroid Intermediate

In synthetic chemistry workflows, 2-hydroxymethylene ethisterone serves as a high-yield (>95%), efficiently produced intermediate [1]. The one-pot, palladium-catalyzed installation of the 2-hydroxymethylene group minimizes synthetic steps and maximizes atom economy compared to traditional multi-step routes. This translates to a more cost-effective and reliable source for downstream derivatization, making it the preferred choice for medicinal chemistry campaigns exploring structure-activity relationships around the steroid A-ring.

Analytical Method Development & Quality Control

The well-defined physicochemical properties of 2-hydroxymethylene ethisterone, including a sharp melting point of 168–170 °C and distinct solubility profile, make it an ideal reference standard for analytical method development, validation, and quality control [1]. Its ~100 °C lower melting point compared to ethisterone provides a clear, quantitative marker for identity confirmation and purity assessment via differential scanning calorimetry (DSC) or melting point apparatus, reducing the risk of cross-contamination or mislabeling in analytical workflows.

Application

Selection Property

Validation Focus

Androgen receptor signaling studies

Reported enhanced AR activation profile

AR-mediated transcriptional activation assays

Oral absorption pharmacokinetic studies

Rapid absorption profile

Tmax and plasma concentration monitoring

Steroid analog synthesis

High-yield synthetic route

Synthetic efficiency and purity assessment

Analytical method development

Distinct thermal and solubility profile

Identity and purity verification (melting point, chromatography)

• [1] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview (citing Nature Communications Biology, ACS Medicinal Chemistry Letters, and Tetrahedron Letters data). View Source